Cas no 2137470-92-7 (Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate)

• Product Name: Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate
• CAS No: 2137470-92-7
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 6279952
• PubChem ID: 165489097
• Update Time: 2025-06-03

Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• 2137470-92-7
• methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate
• EN300-766540
• Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate

• Inchi： 1S/C11H17NO5/c1-15-11(14)10(13)12-7-2-3-8-9(6-7)17-5-4-16-8/h7-9H,2-6H2,1H3,(H,12,13)
• InChI Key： BWQZXHKTPAOULR-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(C(=O)OC)=O

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.9Ų

Additional information on Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate

Recent Advances in the Study of Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate (CAS: 2137470-92-7)

Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate (CAS: 2137470-92-7) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique octahydro-1,4-benzodioxin scaffold, has shown potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the optimization of synthetic routes for Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves scalability and purity. The study highlighted the importance of stereochemical control during the synthesis process, as the biological activity of the compound is highly dependent on its stereochemistry. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacological evaluations of Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies conducted by researchers at the University of Cambridge demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in treating depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, a critical factor for CNS-targeted therapies.

Another significant development is the exploration of Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate in metabolic disorders. A recent preprint on bioRxiv reported its role in enhancing insulin sensitivity in animal models of type 2 diabetes. The study proposed that the compound activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. These findings open new avenues for developing treatments for metabolic syndromes.

Despite these promising results, challenges remain in the clinical translation of Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate. Issues such as pharmacokinetics, long-term safety, and formulation stability need to be addressed. Ongoing research aims to optimize the compound's properties through structural modifications and delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Methyl [(octahydro-1,4-benzodioxin-6-yl)carbamoyl]formate (CAS: 2137470-92-7) represents a promising candidate for therapeutic development. Its diverse pharmacological effects and improved synthetic accessibility make it a valuable subject of study. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and advancing it through clinical trials to realize its full potential in medicine.